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Compound of Interest

Compound Name: Acth (1-17)

Cat. No.: B15618000

Welcome to the technical support center for ACTH (1-17). This resource is designed for
researchers, scientists, and drug development professionals to provide clear guidance on the
handling, storage, and use of hygroscopic ACTH (1-17) powder. Here you will find
troubleshooting guides, frequently asked questions (FAQSs), detailed experimental protocols,
and key data to ensure the integrity and successful application of ACTH (1-17) in your
experiments.

Frequently Asked Questions (FAQs)

Q1: What is ACTH (1-17) and what are its primary characteristics?

Al: Adrenocorticotropic hormone (ACTH) (1-17) is a 17-amino acid peptide fragment of the full-
length ACTH. It is known to be a potent agonist of the melanocortin 1 receptor (MC1R).[1][2]
Due to its peptide nature, ACTH (1-17) powder is hygroscopic, meaning it readily absorbs
moisture from the atmosphere. This property requires specific handling procedures to maintain
its quality and ensure accurate weighing.[3][4][5]

Q2: How should I store lyophilized ACTH (1-17) powder?

A2: For maximum stability, lyophilized ACTH (1-17) powder should be stored in a tightly sealed
container at -20°C or lower, preferably in a desiccator to minimize moisture exposure.[3][4][6]
Under these conditions, the peptide can be stable for several years. Peptides containing amino
acids like Cysteine, Methionine, and Tryptophan, such as ACTH (1-17) which contains
Methionine, may have a shorter shelf life.[3][4]
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Q3: What is the best way to handle and weigh hygroscopic ACTH (1-17) powder?

A3: To handle hygroscopic ACTH (1-17) powder accurately and prevent moisture absorption,
follow these steps:

» Allow the vial to warm to room temperature in a desiccator before opening. This prevents
condensation from forming on the cold powder.[3][4][6]

e Work in a clean, dry environment with low humidity if possible.
o Weigh the desired amount of powder quickly.[3][4]
o Immediately and tightly reseal the vial after use.

e For weighing, consider using an anti-static weigh boat or neutralizing static charges, as
electrostatic forces can interfere with accurate measurements of powders.[7]

Q4: How do I reconstitute ACTH (1-17) powder?

A4: ACTH (1-17) is soluble in sterile water.[8][9] For a stock solution, it is recommended to
reconstitute the peptide in sterile, distilled water to a concentration of 1-2 mg/mL.[8][9] If you
encounter solubility issues, sonication can be helpful.[3] For peptides that are difficult to
dissolve, using a small amount of an organic solvent like acetonitrile may be necessary.[6][9]

Q5: How should I store reconstituted ACTH (1-17) solutions?

A5: Peptide solutions are significantly less stable than the lyophilized powder. For short-term
storage (2-7 days), the reconstituted solution can be kept at 4°C.[10] For long-term storage, it
is crucial to aliquot the stock solution into single-use volumes and store them at -20°C or lower
to avoid repeated freeze-thaw cycles, which can degrade the peptide.[5][6][11] It is
recommended to use sterile buffers at a pH between 5 and 7 for storage.[6] The addition of a
carrier protein like 0.1% Bovine Serum Albumin (BSA) or Human Serum Albumin (HSA) can
also improve stability for long-term storage.[10]

Troubleshooting Guides
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Problem

Possible Cause(s)

Recommended Solution(s)

Difficulty weighing the powder
accurately / Inconsistent

readings on the balance

1. The powder has absorbed
moisture from the air due to its
hygroscopic nature. 2. Static
electricity is affecting the
balance. 3. The balance is not
properly calibrated or is in a

drafty location.

1. Ensure the vial was brought
to room temperature in a
desiccator before opening.
Work quickly to minimize air
exposure.[4] 2. Use an anti-
static gun or brush to dissipate
static charges on the weighing
vessel and within the balance
chamber.[7] 3. Ensure the
balance is calibrated and
located on a stable surface
away from drafts, vibrations,
and direct sunlight.[12]

Powder appears clumpy or has

turned into a gel

The powder has absorbed a

significant amount of moisture.

While the peptide may still be
usable, the exact
concentration will be difficult to
determine. It is recommended
to use a fresh, properly stored
vial for quantitative
experiments. To prevent this,
always store the lyophilized
powder at -20°C in a
desiccator.[3][4]

Reconstituted peptide solution
is cloudy or contains

precipitates

1. The peptide has not fully
dissolved. 2. The concentration
is too high for the chosen
solvent. 3. The peptide has
aggregated.

1. Gently vortex or sonicate the
solution to aid dissolution.[3] 2.
Dilute the solution with more of
the recommended solvent. 3. If
aggregation is suspected, try
dissolving in a small amount of
a different solvent like
acetonitrile before adding the

aqueous buffer.[9]

Loss of peptide activity in

experiments

1. Improper storage of the

lyophilized powder or

1. Always store the lyophilized

powder at -20°C or lower and
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reconstituted solution. 2.
Repeated freeze-thaw cycles
of the stock solution. 3. The
peptide has degraded over

time.

reconstituted solutions in
aliquots at -20°C or -80°C.[6]
[11] 2. Prepare single-use
aliquots of the stock solution to
avoid multiple freeze-thaw
cycles.[5][6] 3. Use a fresh vial
of peptide or a newly prepared

stock solution.

Quantitative Data Summary

Parameter Value Reference(s)
Molecular Weight ~2093.5 g/mol [9]
Solubility in Water Up to 2 mg/mL 9]
Recommended Storage
- -20°C or lower [31141[6]

(Lyophilized)

Short-term (days): 2-8°C Long-
Recommended Storage

term (months): -20°C or -80°C [10][13]

(Reconstituted)

in aliquots

MC1R Binding Affinity (Ki)

~0.21 nM

[1]

Experimental Protocols & Visualizations
Experimental Workflow: Handling and Reconstitution of

ACTH (1-17)

This workflow outlines the critical steps for preparing ACTH (1-17) for experimental use.
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Workflow for handling and reconstituting ACTH (1-17).
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Signaling Pathway of ACTH (1-17) at the MC1 Receptor

ACTH (1-17) is a potent agonist at the Melanocortin 1 Receptor (MC1R), a G-protein coupled
receptor. Its binding initiates a signaling cascade that leads to the production of cyclic AMP
(cAMP), a key second messenger.
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ACTH (1-17) signaling cascade via the MC1 receptor.
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Detailed Protocol: In Vitro cAMP Production Assay

This protocol describes a method to quantify the production of cyclic AMP (CAMP) in cells
expressing the MC1 receptor in response to ACTH (1-17) stimulation.

1. Cell Culture and Seeding:

Culture cells expressing the human MC1 receptor (e.g., HEK293-MC1R) in appropriate
media.

Seed the cells into 96-well plates at a density that will result in a confluent monolayer on the
day of the assay. Incubate overnight.

. Assay Procedure:

Prepare a stock solution of ACTH (1-17) in sterile water and serially dilute it to the desired
concentrations in a suitable assay buffer (e.g., Krebs-Ringer-HEPES buffer).

Wash the cell monolayer once with the assay buffer.

Add the various concentrations of ACTH (1-17) to the wells. Include a negative control
(buffer only) and a positive control (e.g., Forskolin, a direct activator of adenylyl cyclase).

Incubate the plate at 37°C for a specified time (e.g., 30 minutes).
Lyse the cells to release the intracellular cAMP.

Quantify the amount of cAMP in each well using a commercially available cAMP assay kit
(e.g., a competitive ELISA or a fluorescence-based assay).

. Data Analysis:
Generate a standard curve using the standards provided in the cCAMP assay kit.
Calculate the concentration of CAMP in each sample based on the standard curve.

Plot the CAMP concentration against the log of the ACTH (1-17) concentration to generate a
dose-response curve and determine the EC50 value.
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Workflow for an in vitro cAMP production assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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